N-cyclopropyl-1-[(3-methoxy-5-methyl-2-thienyl)carbonyl]-2-piperazinecarboxamide

• IUPAC Name: N-cyclopropyl-1-(3-methoxy-5-methylthiophene-2-carbonyl)piperazine-2-carboxamide
• InChI: InChI=1S/C15H21N3O3S/c1-9-7-12(21-2)13(22-9)15(20)18-6-5-16-8-11(18)14(19)17-10-3-4-10/h7,10-11,16H,3-6,8H2,1-2H3,(H,17,19)
• InChI Key: AUZRDLFFVWIEIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)C(=O)N2CCNCC2C(=O)NC3CC3)OC
• Molecular Formula: C15H21N3O3S
• Molecular Weight: 323.4 g/mol

Description

N-cyclopropyl-1-[(3-methoxy-5-methyl-2-thienyl)carbonyl]-2-piperazinecarboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound is commonly referred to as CPI-444 and is known to exhibit promising results in the treatment of cancer and other diseases.

Mechanism of Action

CPI-444 works by blocking the adenosine A2A receptor, which is known to suppress the immune response. By inhibiting this receptor, CPI-444 can activate the immune system and enhance the body's ability to fight cancer cells.
Biochemical and Physiological Effects
CPI-444 has been shown to have a significant impact on the immune system. It can enhance the activity of T cells, which play a critical role in the immune response against cancer cells. Additionally, CPI-444 can also increase the production of cytokines, which are signaling molecules that help to coordinate the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CPI-444 in lab experiments is its ability to enhance the immune response against cancer cells. This can improve the efficacy of immunotherapy and potentially lead to the development of new cancer treatments. However, one of the limitations of using CPI-444 is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for the research and development of CPI-444. One potential area of focus is the optimization of the synthesis method to improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the biochemical and physiological effects of CPI-444 and its potential applications in the treatment of other diseases. Finally, research is needed to identify potential drug interactions and side effects of CPI-444 to ensure its safety in clinical settings.

Synthesis Methods

The synthesis of CPI-444 involves the reaction of cyclopropylamine with 3-methoxy-5-methyl-2-thiophene carboxylic acid to form N-cyclopropyl-3-methoxy-5-methyl-2-thiophene carboxamide. This compound is then reacted with piperazine to form N-cyclopropyl-1-[(3-methoxy-5-methyl-2-thienyl)carbonyl]-2-piperazinecarboxamide.

Scientific Research Applications

CPI-444 has been extensively studied for its potential applications in the treatment of cancer. It is known to inhibit the activity of the adenosine A2A receptor, which plays a critical role in the suppression of the immune system. By inhibiting this receptor, CPI-444 can enhance the immune response against cancer cells and improve the efficacy of immunotherapy.